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Compound of Interest

Compound Name: cavex

Cat. No.: B1169322

Technical Support Center: Cavex Alginate
Impressions

This technical support center provides researchers, scientists, and drug development
professionals with best practices, troubleshooting guides, and frequently asked questions
(FAQs) for storing Cavex alginate impressions before casting.

Frequently Asked Questions (FAQs)

Q1: What is the ideal time to pour a Cavex alginate impression after taking it?

For optimal dimensional accuracy, it is strongly recommended to pour the gypsum cast
immediately after taking the impression.[1][2][3] Alginate is a hydrocolloid material, meaning its
water content is crucial to its stability. Delaying the pouring process can lead to dimensional
changes such as shrinkage or expansion, compromising the accuracy of the final cast.[4]

Q2: What if I cannot pour the impression immediately? What are the best practices for
temporary storage?

If immediate pouring is not feasible, store the impression in a sealed plastic bag to create a
100% relative humidity environment.[5][6] This is critical to prevent water loss (syneresis) or
water absorption (imbibition).[4] Ensure any excess water is removed from the surface of the
impression before bagging, but do not blow it dry.[5][6][7]
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Q3: For how long can | store a Cavex alginate impression before significant distortion occurs?

While immediate pouring is best, some Cavex alginate products are formulated for extended
stability. For instance, Cavex ColorChange is reported to be dimensionally stable for up to nine
days if stored correctly.[8][9] However, studies on other products like Cavex CA37 show that
significant dimensional changes can occur after 24 hours.[10] For Cavex Outline impression
paste, storage up to seven hours showed no significant effect on dimensional stability, but
unacceptable changes occurred after 24 hours.[11] Always refer to the specific product's
instructions for use.

Q4: What is the influence of temperature on stored alginate impressions?

Temperature plays a significant role in the dimensional stability of alginate impressions. It is
recommended to store them at room temperature.[12] Storing at elevated temperatures can
accelerate distortion.[1][2][3] Avoid refrigerating the impressions as this can also cause
dimensional changes.[12]

Q5: Can | disinfect a Cavex alginate impression, and will it affect storage?

Yes, you can and should disinfect alginate impressions. Cavex offers disinfecting solutions like
Cavex ImpreSafe, which is designed to kill bacteria, viruses, and fungi in three minutes and is
safe for impression surfaces.[9] It is crucial to follow the manufacturer's instructions for the
disinfectant to avoid oversaturating the impression, which could lead to distortion.[12] After
disinfection, the impression should be rinsed and stored under the recommended 100%
humidity conditions if not poured immediately.

Troubleshooting Guide

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b1169322?utm_src=pdf-body
https://www.benchchem.com/product/b1169322?utm_src=pdf-body
https://www.benchchem.com/product/b1169322?utm_src=pdf-body
https://www.cavex.nl/wp-content/uploads/2020/11/Publication-The-potentional-of-Alginate-EN-201508.pdf
https://dentaquick.com/storage/1579779b98ce9edb98dd85606f2c119d/1f261539dea708d7e006306fc46adea3.pdf
https://www.benchchem.com/product/b1169322?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11888760/
https://www.benchchem.com/product/b1169322?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5376546/
https://m.youtube.com/watch?v=i9i4D9ahQyc
https://pubmed.ncbi.nlm.nih.gov/33754527/
https://www.researchgate.net/publication/348559204_INFLUENCE_OF_TIME_TEMPERATURE_AND_HUMIDITY_ON_THE_ACCURACY_OF_ALGINATE_IMPRESSIONS
https://jamc.ayubmed.edu.pk/index.php/jamc/article/download/7633/3030/29756
https://m.youtube.com/watch?v=i9i4D9ahQyc
https://www.benchchem.com/product/b1169322?utm_src=pdf-body
https://www.benchchem.com/product/b1169322?utm_src=pdf-body
https://www.benchchem.com/product/b1169322?utm_src=pdf-body
https://dentaquick.com/storage/1579779b98ce9edb98dd85606f2c119d/1f261539dea708d7e006306fc46adea3.pdf
https://m.youtube.com/watch?v=i9i4D9ahQyc
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169322?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization
Check Availability & Pricing

Issue Possible Cause

Solution

) Delayed pouring of the
Inaccurate or distorted cast ) )
impression.[1][2]

Pour the cast immediately after

taking the impression.

If immediate pouring is not

Improper storage conditions

(e.g., open-air storage).[13]

possible, store the impression

in a sealed bag to maintain

100% humidity.[5]

Exposure to extreme Store impressions at a

temperatures.[1][12] consistent room temperature.

) ) After rinsing, remove excess

The impression surface was ] ) )
) water without desiccating the

Poor surface detail on the cast  too wet or too dry when _
surface before pouring the

poured.
gypsum.[5][6][7]

Use distilled or deionized water
Contamination of the for mixing to avoid minerals
impression material. that can affect the setting

properties.[14]

Mix the alginate to a smooth,

) ) o creamy consistency without
) ) Air trapped during mixing or o )
Bubbles in the final cast ) whipping in the air. When
pouring.[14] )
pouring, allow the gypsum to

flow slowly into the impression.

Use perforated trays or apply a

] ) ] ) suitable tray adhesive, like
Impression material detached Lack of mechanical retention ) ]

) Cavex Alginate Adhesive, to
from the tray or adhesive.

the tray before loading the
alginate.[8][9]

Data Presentation

Table 1: Dimensional Stability of Cavex Alginate Impressions Over Time
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Note: "Excellent Stability" indicates no statistically significant dimensional changes compared to

the master model. This table is a summary of findings from multiple studies and should be used

as a general guide. Always refer to the manufacturer's instructions for specific products.

Experimental Protocols

Protocol: Evaluating the Dimensional Stability of Alginate Impressions

This protocol outlines a general method for assessing the dimensional accuracy of alginate

impressions over time, based on methodologies described in the cited literature.[1][2][10][11]
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. Materials and Equipment:

Cavex alginate impression material

Master model with standardized measurement points (e.g., a dental arch model with
engraved reference points)

Perforated impression trays

Mixing bowl and spatula

Water measuring cylinder and powder scoop

Timer

Type IV dental stone

Digital caliper or traveling microscope with high magnification for measurements
Sealed plastic bags for storage

Controlled environment chamber (optional, for specific temperature and humidity control)

. Procedure:

Mixing: Mix the Cavex alginate according to the manufacturer's instructions regarding the
powder-to-water ratio and mixing time.[16]

Impression Taking: Load the mixed alginate into the impression tray and take an impression
of the master model.

Setting: Allow the alginate to set completely as per the manufacturer's specified time.
Impression Removal and Rinsing: Carefully remove the impression from the master model.
Rinse it under cool, running water to remove any contaminants.[5][6]

Storage (for delayed pour groups):

For immediate pour (control group), proceed directly to step 6.

For delayed pour groups, remove excess water from the impression surface (do not dry
completely) and place it in a sealed plastic bag.[5] Store for the designated time intervals
(e.g., 1 hour, 24 hours, 72 hours) at a controlled room temperature.

Casting: Pour the impression with Type IV dental stone, following the stone manufacturer's
instructions.

Setting and Separation: Allow the stone to set completely (typically 45-60 minutes) before
separating the cast from the impression.

Measurement: After a specified time for the cast to stabilize (e.g., 24 hours), measure the
distances between the standardized reference points on the cast using a digital caliper or
traveling microscope.
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o Data Analysis: Compare the measurements from the casts of the delayed pour groups to the
control group (immediate pour) to determine the percentage of dimensional change.

Mandatory Visualizations

‘Workflow for Handling Cavex Alginate Impressions

4b. Store Properly
(100% Humidity)

5. Pour Cast (Delayed)

1. Take Impression Immediate Pour Possible?

4a. Pour Cast Immediately

Click to download full resolution via product page

Caption: Workflow for handling Cavex alginate impressions.
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Troubleshooting Logic for Inaccurate Casts

Inaccurate Cast

Was Pouring Delayed?

Was it Stored in 100% Humidity? Cause: Delayed Pour

Was Storage Temp Controlled? Cause: Improper Humidity

Consider Other Causes
(Mixing, Contamination)

Cause: Temperature Fluctuation

Click to download full resolution via product page

Caption: Troubleshooting logic for inaccurate casts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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